Cas no 2680774-81-4 (6-(2,2,2-trifluoroacetyl)-2-oxa-6-azaspiro3.4octane-8-carboxylic acid)

• Product Name: 6-(2,2,2-trifluoroacetyl)-2-oxa-6-azaspiro3.4octane-8-carboxylic acid
• CAS No: 2680774-81-4
• MF: C₉H₁₀F₃NO₄
• MW: 253.175213336945
• CID: 5652926
• PubChem ID: 165912016
• Update Time: 2025-10-30

6-(2,2,2-trifluoroacetyl)-2-oxa-6-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279167
• 6-(2,2,2-trifluoroacetyl)-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid
• 2680774-81-4
• 6-(2,2,2-trifluoroacetyl)-2-oxa-6-azaspiro3.4octane-8-carboxylic acid

• Inchi： 1S/C9H10F3NO4/c10-9(11,12)7(16)13-1-5(6(14)15)8(2-13)3-17-4-8/h5H,1-4H2,(H,14,15)
• InChI Key： YUVLQAACNFCHMJ-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(=O)O)C2(COC2)C1)=O)(F)F

Computed Properties

• Exact Mass: 253.05619229g/mol
• Monoisotopic Mass: 253.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 6-(2,2,2-trifluoroacetyl)-2-oxa-6-azaspiro3.4octane-8-carboxylic acid

Comprehensive Overview of 6-(2,2,2-trifluoroacetyl)-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2680774-81-4)

The compound 6-(2,2,2-trifluoroacetyl)-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2680774-81-4) is a highly specialized spirocyclic structure that has garnered significant attention in pharmaceutical and agrochemical research. Its unique trifluoroacetyl moiety and carboxylic acid functionality make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

One of the most intriguing aspects of this compound is its spiro[3.4]octane core, which contributes to its three-dimensional complexity and enhances binding affinity to biological targets. The incorporation of a 2-oxa-6-aza ring system further diversifies its applications, enabling interactions with enzymes and receptors involved in inflammation pathways. Recent studies highlight its relevance in protease inhibition, a hot topic in oncology and antiviral research, as evidenced by its structural similarity to known scaffolds used in COVID-19 therapeutic development.

From a synthetic chemistry perspective, the trifluoroacetyl group in CAS 2680774-81-4 offers exceptional electron-withdrawing properties, facilitating nucleophilic substitutions and cyclizations. This feature is critical for designing highly selective inhibitors, a recurring theme in AI-driven drug design queries. The compound’s carboxylic acid terminus also allows for straightforward derivatization, making it a favorite among medicinal chemists exploring prodrug strategies or bioconjugation techniques for targeted delivery.

Environmental and green chemistry considerations are another area where this compound shines. Its fluorinated components align with the growing demand for sustainable fluorination methods, a frequently searched topic in academic databases and patent filings. Innovations in catalytic trifluoromethylation have further boosted its appeal, as industries seek eco-friendly alternatives to traditional halogenated intermediates.

In the realm of peptide mimetics, 6-(2,2,2-trifluoroacetyl)-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid serves as a rigid conformational constraint, improving metabolic stability—a key concern in oral drug bioavailability discussions. This aligns with frequent search queries on "improving peptide half-life" and "non-natural amino acid analogs". Its spirocyclic framework is also being investigated for crystal engineering applications, where controlled molecular packing can optimize solid-state properties of active pharmaceutical ingredients (APIs).

Analytical challenges associated with this compound, such as chiral separation of its stereoisomers, reflect broader industry pain points. Advanced techniques like supercritical fluid chromatography (SFC) and computational modeling are often cited in conjunction with its characterization, addressing popular queries on "resolution of complex heterocycles". The compound’s logP and pKa values are also frequently analyzed, given their impact on ADME profiling—a cornerstone of modern preclinical development.

As the scientific community pivots toward fragment-based drug discovery (FBDD), the compact yet feature-rich structure of CAS 2680774-81-4 positions it as a valuable fragment library candidate. Its hydrogen bond acceptors/donors and rotatable bonds ratio meet optimal criteria for lead generation, a trending subtopic in virtual screening webinars and publications. Furthermore, its potential in covalent inhibitor design taps into the resurgence of interest in irreversible target engagement mechanisms.

In conclusion, 6-(2,2,2-trifluoroacetyl)-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid exemplifies the convergence of structural innovation and practical utility in contemporary chemistry. Its multifaceted applications—from bench-scale synthesis to therapeutic candidate optimization—resonate with both academic and industrial research priorities, ensuring its continued relevance in answering today’s most pressing chemical biology questions.